Cas no 23522-41-0 (4-Thiazolidinone,5-butyl-3-(3-methylphenyl)-2-thioxo-)

• Product name: 4-Thiazolidinone,5-butyl-3-(3-methylphenyl)-2-thioxo-
• CAS No: 23522-41-0
• MF: C₁₄H₁₇NOS₂
• MW: 279.420881032944
• CID: 259891
• PubChem ID: 211716

4-Thiazolidinone,5-butyl-3-(3-methylphenyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,5-butyl-3-(3-methylphenyl)-2-thioxo-
• 5-butyl-3-(3-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-Butyl-3-(m-tolyl)rhodanine
• Rhodanine, 5-butyl-3-(m-tolyl)-
• DTXSID50946267
• 23522-41-0

• Inchi： InChI=1S/C14H17NOS2/c1-3-4-8-12-13(16)15(14(17)18-12)11-7-5-6-10(2)9-11/h5-7,9,12H,3-4,8H2,1-2H3
• InChI Key： QKGRAFSVLAFKCX-UHFFFAOYSA-N
• SMILES： CCCCC1SC(=S)N(C2=CC=CC(C)=C2)C1=O

Computed Properties

• Exact Mass: 279.07531
• Monoisotopic Mass: 279.075156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7
• XLogP3: 4.6

Experimental Properties

• Density: 1.23
• Boiling Point: 397.4°Cat760mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.635
• PSA: 20.31